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Compound of Interest

Compound Name: D-Fructose-13C3-1

Cat. No.: B12384721 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed procedures for the safe disposal of D-Fructose-¹³C₃-¹, a

stable isotope-labeled form of fructose. While D-Fructose itself is not classified as a hazardous

substance, adherence to proper disposal protocols is essential.[1][2]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety glasses and gloves.[3] Work in a well-ventilated area

to avoid inhalation of any dust particles.[3][4] In case of a spill, contain the spillage and collect it

using a method that avoids dust formation, such as wet-brushing or a vacuum cleaner with a

HEPA filter.

Quantitative Data for Safe Handling and Disposal
The following table summarizes key quantitative data derived from safety data sheets for D-

Fructose, which serves as a proxy for D-Fructose-¹³C₃-¹ in the absence of a specific SDS for

the labeled compound.
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Parameter Value Source

Recommended Storage

Temperature

+15°C to +25°C (+59°F to

+77°F)

Melting/Freezing Point 103 - 105 °C

Solubility Freely soluble in water

Step-by-Step Disposal Protocol
This protocol outlines the recommended steps for the proper disposal of D-Fructose-¹³C₃-¹.

Step 1: Initial Assessment

Evaluate the quantity: Determine the amount of D-Fructose-¹³C₃-¹ that needs to be disposed

of.

Check local regulations: Familiarize yourself with your institution's and local authorities'

specific guidelines for chemical waste disposal. Waste materials should be disposed of in

accordance with Federal, State, and Local environmental control regulations.

Step 2: Preparing for Disposal

Small quantities: For minor spills or residual amounts, absorb the material with an inert

substance.

Unused product: If disposing of unused or surplus D-Fructose-¹³C₃-¹, ensure it is in a clearly

labeled, sealed container.

Step 3: Disposal Options

Licensed Disposal Company: The primary and recommended method of disposal is to

contact a licensed professional waste disposal service. Offer surplus and non-recyclable

solutions to such a company.

Environmental Considerations: Do not let the product enter drains or the environment. While

D-Fructose is not considered harmful to aquatic organisms, this precaution is a standard
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practice for all chemical waste.

Step 4: Decontamination

Equipment: Thoroughly clean any equipment that has come into contact with D-Fructose-

¹³C₃-¹ with soap and water.

Work Area: Decontaminate the work area where the disposal procedure was carried out.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of D-

Fructose-¹³C₃-¹.
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Caption: Disposal workflow for D-Fructose-¹³C₃-¹.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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